Cas no 1160574-83-3 (Ethyl 5-Chloro-3,4-dibromobenzoate)
Ethyl 5-Chloro-3,4-dibromobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-Chloro-3,4-dibromobenzoate
- Benzoic acid, 3,4-dibromo-5-chloro-, ethyl ester
-
- MDL: MFCD11846095
- Inchi: 1S/C9H7Br2ClO2/c1-2-14-9(13)5-3-6(10)8(11)7(12)4-5/h3-4H,2H2,1H3
- InChI Key: NDQVOMSACBVPJP-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC(Cl)=C(Br)C(Br)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Ethyl 5-Chloro-3,4-dibromobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD228289-1g |
Ethyl 3,4-dibromo-5-chlorobenzoate |
1160574-83-3 | 95+% | 1g |
¥2128.0 | 2023-04-05 | |
| Oakwood | 037777-5g |
Ethyl 5-Chloro-3,4-dibromobenzoate |
1160574-83-3 | 5g |
$979.00 | 2023-09-16 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656901-5g |
Ethyl 3,4-dibromo-5-chlorobenzoate |
1160574-83-3 | 98% | 5g |
¥13514.00 | 2024-08-09 | |
| Crysdot LLC | CD12177248-5g |
Ethyl 3,4-dibromo-5-chlorobenzoate |
1160574-83-3 | 95+% | 5g |
$922 | 2024-07-23 |
Ethyl 5-Chloro-3,4-dibromobenzoate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Ethyl 5-Chloro-3,4-dibromobenzoate
Ethyl 5-Chloro-3,4-Dibromobenzoate (CAS No. 1160574-83-3): A Versatile Compound in Biomedical Research and Industrial Applications
Ethyl 5-Chloro-3,4-Dibromobenzoate is a brominated aromatic ester with the chemical structure of C10H7Br2ClO2, characterized by its unique combination of halogen atoms and ester functionality. The CAS No. 1160574-83-3 identifier ensures precise identification of this compound, which has gained significant attention in the field of biomedical research due to its potential applications in drug development and functional material design. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.
The molecular structure of Ethyl 5-Chloro-3,4-Dibromobenzoate features a benzene ring substituted with two bromine atoms at the 3- and 4-positions, a chlorine atom at the 5-position, and an ethyl ester group at the 1-position. This structural configuration imparts unique electronic properties, enabling the compound to interact with biological targets such as ion channels, membrane receptors, and enzymatic systems. The presence of multiple halogen atoms contributes to its hydrophobicity, which is critical for its solubility in organic solvents and its ability to cross biological membranes.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 5-Chloro-3,4-Dibromobenzoate through electrophilic substitution reactions and esterification processes. Researchers have explored the use of microwave-assisted methods and catalytic systems to optimize reaction yields and reduce environmental impact. A 2023 study published in Advanced Synthesis & Catalysis demonstrated that the use of a recyclable heterogeneous catalyst significantly improved the selectivity of bromination reactions, highlighting the importance of sustainable synthesis strategies in pharmaceutical applications.
The biomedical applications of Ethyl 5-Chloro-3,4-Dibromobenzoate are expanding rapidly. In the field of drug discovery, this compound has been evaluated as a potential scaffold for the development of antifungal agents. A 2022 study in Journal of Medicinal Chemistry reported that derivatives of this molecule exhibited potent activity against Candida albicans, suggesting its utility in combating fungal infections. Additionally, its ability to modulate ion channel activity has led to investigations into its potential as a therapeutic agent for neurological disorders.
Recent research has also focused on the photophysical properties of Ethyl 5-Chloro-3,4-Dibromobenzoate, particularly its role in optoelectronic materials. A 2023 paper in Chemical Communications revealed that the compound's bromine and chlorine substituents enhance its charge-transfer capabilities, making it suitable for use in organic light-emitting diodes (OLEDs). This finding underscores the compound's versatility beyond traditional pharmaceutical applications.
From a mechanistic perspective, the interaction of Ethyl 5-Chloro-3,4-Dibromobenzoate with biological systems is influenced by its electronic distribution and steric effects. The bromine atoms at the 3- and 4-positions create a polarized environment, which may facilitate its binding to target proteins. Computational studies using molecular dynamics simulations have provided insights into the conformational flexibility of the compound, which is critical for its biological activity.
Environmental and safety considerations are also central to the evaluation of Ethyl 5-Chloro-3,4-Dibromobenzoate. While the compound itself is not classified as a hazardous material, its synthesis and use must adhere to green chemistry principles to minimize environmental impact. A 2024 review in Green Chemistry emphasized the importance of lifecycle analysis in assessing the sustainability of brominated compounds, including Ethyl 5-Chloro-3,4-Dibromobenzoate.
The industrial applications of Ethyl 5-Chloro-3,4-Dibromobenzoate extend beyond pharmaceuticals. In the field of materials science, its halogenated structure has been exploited for the development of functional polymers and coatings. A 2023 study in Macromolecular Chemistry and Physics demonstrated that the compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical strength, making it valuable for use in aerospace and automotive industries.
Despite its promising properties, the synthetic challenges associated with Ethyl 5-Chloro-3,4-Dibromobenzoate remain a topic of active research. The introduction of multiple halogen atoms into the benzene ring can lead to side reactions and low yields, necessitating the development of advanced synthetic methodologies. Recent advances in asymmetric catalysis and organocatalytic approaches have provided new tools for the selective synthesis of such compounds, as highlighted in a 2023 review in Organic Letters.
In conclusion, Ethyl 5-Chloro-3,4-Dibromobenzoate (CAS No. 1160574-83-3) represents a multifaceted compound with significant potential in both biomedical research and industrial applications. Its unique chemical structure and functional properties make it a valuable subject for further exploration, particularly in the context of sustainable chemistry and interdisciplinary innovation. As research in this area continues to evolve, the compound is poised to play an increasingly important role in addressing complex scientific and technological challenges.
1160574-83-3 (Ethyl 5-Chloro-3,4-dibromobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)